Cas no 1326814-80-5 (3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326814-80-5
• MF: C₁₁H₉BrFNO₃
• MW: 302.096465826035
• CID: 4694822
• Update Time: 2025-06-27

3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H9BrFNO3/c1-11(10(15)16)5-9(14-17-11)7-4-6(12)2-3-8(7)13/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： PIZQRGVKEDRYAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CC(C(=O)O)(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Topological Polar Surface Area: 58.9

Additional information on 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid: A Novel Compound with Potential Therapeutic Applications

3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a complex organic molecule with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 1326814-80-5, represents a novel class of bioactive molecules with potential applications in drug discovery and therapeutic development. The molecular framework combines aromatic and heterocyclic components, which are critical for modulating biological activity and pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound for targeting specific biological pathways, particularly in the context of inflammatory and oncological diseases.

The chemical structure of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid is characterized by a 1,2-oxazole ring, which is a five-membered heterocyclic system containing an oxygen atom. This ring is substituted with various functional groups, including a bromo and fluoro substituent on the benzene ring, a methyl group, and a carboxylic acid moiety. The presence of these substituents contributes to the compound's unique electronic and steric properties, which are essential for its biological activity. The 1,2-oxazole ring is known to exhibit versatile reactivity, making it a valuable scaffold in the design of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, which has been reported in several studies. One notable approach involves the use of microwave-assisted organic synthesis, which significantly reduces reaction times and improves yield compared to traditional methods. This technique has been particularly effective in the formation of the 1,2-oxazole ring, a critical step in the synthesis of this compound. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been crucial in achieving high purity and structural integrity of the final product.

The biological activity of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has been extensively investigated in recent years. Studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against various inflammatory mediators. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. The compound's ability to selectively target COX-2 over COX-1 suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, research has explored the antitumor potential of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid. Preliminary studies suggest that this compound may induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK and PI3K/Akt pathways. A 2022 study published in Cancer Research highlighted its ability to inhibit the proliferation of human breast cancer cells in vitro, with minimal cytotoxicity towards normal cells. These findings underscore its potential as a lead compound for the development of targeted cancer therapies.

Recent advances in computational chemistry have also contributed to the understanding of the molecular interactions of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid. Molecular docking studies have revealed its binding affinity to several protein targets, including enzymes involved in metabolic pathways and receptors associated with inflammatory responses. These computational models have provided valuable insights into the mechanism of action of this compound, guiding further experimental validation and optimization of its pharmacological profile.

The pharmacokinetic properties of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid are critical for its therapeutic application. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the carboxylic acid group may influence its solubility and bioavailability, while the aromatic and heterocyclic components contribute to its metabolic stability. These properties are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

Despite its promising potential, the development of 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid as a therapeutic agent requires further research to address challenges such as toxicity, drug resistance, and formulation optimization. Ongoing studies are focused on improving its selectivity, enhancing its bioavailability, and reducing potential side effects. These efforts are crucial for translating the compound from the laboratory to clinical applications.

In conclusion, 3-(5-Bromo-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable lead compound for the development of novel therapeutics. Continued research and innovation in synthetic chemistry, pharmacology, and computational modeling will be essential for fully realizing its therapeutic potential.